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Compound of Interest

Compound Name: tert-Butylsulfinyl chloride

Cat. No.: B1335417 Get Quote

tert-Butylsulfinyl chloride is a flammable, corrosive, and moisture-sensitive liquid, demanding

careful handling.[1] Its utility is directly linked to its electrophilic nature, while its stability is

contingent on stringent storage and handling protocols.

Table 1: Physicochemical Properties of tert-Butylsulfinyl Chloride

Property Value Source(s)

Molecular Formula C₄H₉ClOS [2][3][4]

Molecular Weight 140.63 g/mol [2][3][4]

Appearance
Colorless to pale yellow liquid

with a pungent odor
[2]

Boiling Point 53-54 °C at 19 mmHg [1][2][5]

Density 1.135 g/mL at 25 °C [1][2][5]

Refractive Index n20/D 1.4830 [2][5]

Flash Point 51.7 °C (125.1 °F) - closed cup [1][6]

Chemical Stability and Decomposition
While the product is chemically stable under standard ambient conditions and recommended

storage, its reactivity profile dictates its instability under specific conditions.
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Moisture Sensitivity: The compound is highly sensitive to moisture. It readily hydrolyzes in

the presence of water. This reactivity is a critical consideration for both storage and for

quenching reactions.

Thermal Stability: The compound should be kept cool and away from heat, sparks, and open

flames.[1][7] Vapor/air mixtures can be explosive upon intense warming.

Hazardous Decomposition: In the event of fire or thermal decomposition, hazardous gases

are formed, including carbon oxides, sulfur oxides, and hydrogen chloride gas.

Incompatible Materials: Avoid contact with strong oxidants, acids, and alkalis to prevent

dangerous reactions.[2]

The diagram below illustrates the key factors affecting the stability of tert-butylsulfinyl
chloride.
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Caption: Factors leading to the decomposition of tert-Butylsulfinyl chloride.

Synthesis of tert-Butylsulfinyl Chloride
Several methods exist for the synthesis of tert-butylsulfinyl chloride. A common laboratory-

scale approach involves the reaction of a tert-butyl thiosulfinate with a chlorinating agent.[8]

This method offers a reliable route to the desired product.
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Example Synthetic Protocol: Chlorination of tert-Butyl
Thiosulfinate
This protocol is based on a general procedure for the synthesis of sulfinyl chlorides from

thiosulfinates.[8]

Step 1: Synthesis of tert-Butyl Thiosulfinate

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve di-tert-

butyl disulfide in a suitable solvent like ethanol or acetic acid.

Add a catalytic amount of a vanadium catalyst, such as VO(acac)₂.

Cool the reaction mixture in an ice bath to 25-35 °C.

Slowly add hydrogen peroxide dropwise while maintaining the temperature.

Stir the reaction until completion, which can be monitored by TLC.

Upon completion, perform a standard aqueous workup and purify the crude product to yield

tert-butyl thiosulfinate.

Step 2: Synthesis of tert-Butylsulfinyl Chloride

In a separate flask under an inert atmosphere, dissolve the purified tert-butyl thiosulfinate

from Step 1 in an anhydrous solvent (e.g., dichloromethane).

Cool the solution to 0 °C using an ice bath.

Slowly add a chlorinating agent, such as N-chlorosuccinimide (NCS) or chlorine gas, in a

near-equimolar ratio (1:0.98-1.02).[8]

Maintain the reaction temperature between 0 °C and 10 °C and stir until the starting material

is consumed.[8]

The resulting tert-butylsulfinyl chloride is typically purified by vacuum distillation to remove

the solvent and byproducts.
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Step 1: Thiosulfinate Synthesis

Step 2: Chlorination
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Caption: Workflow for the synthesis of tert-Butylsulfinyl chloride.

Core Reactivity and Synthetic Applications
tert-Butylsulfinyl chloride serves as a potent electrophile, reacting with a variety of

nucleophiles. Its primary utility lies in the formation of sulfinamides and related compounds,

which are key intermediates in pharmaceutical synthesis.

Reactions with Amines: Formation of Sulfinamides
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The most significant reaction of tert-butylsulfinyl chloride is with primary and secondary

amines to form N-tert-butylsulfinamides.[6][9][10] These sulfinamides are not just stable

compounds; when derived from enantiopure tert-butanesulfinamide (the "Ellman auxiliary"),

they are powerful chiral auxiliaries for the asymmetric synthesis of chiral amines.[11][12]

The electron-withdrawing sulfinyl group activates the C=N bond of the corresponding N-sulfinyl

imine towards nucleophilic addition, allowing for the construction of stereocenters with high

diastereoselectivity.[12][13]

tert-Butylsulfinyl Chloride
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Nucleophile
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Caption: Synthetic pathway from tert-butylsulfinyl chloride to chiral amines.

The Fate of the Auxiliary: Deprotection and Recycling
A crucial aspect of using the tert-butanesulfinyl auxiliary is its removal, typically under acidic

conditions (e.g., HCl).[11][14] It was discovered that during this deprotection step, the auxiliary

is not destroyed but is converted into tert-butylsulfinyl chloride.[11][14]
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This finding has profound practical implications. Firstly, the generated tert-butylsulfinyl
chloride can react with the newly liberated amine product, leading to failed deprotection if the

workup is not performed correctly (i.e., immediate separation of the amine salt from the filtrate).

[11] Secondly, it opens a pathway for recycling the expensive chiral auxiliary.

Protocol: Recovery and Recycling of the tert-Butanesulfinyl Auxiliary This protocol, based on

work by the Ellman and Aggarwal groups, allows for the recovery of the auxiliary after its use in

synthesis.[11][14][15]

Step 1: Deprotection and Isolation

Dissolve the N-tert-butanesulfinyl amine in a suitable ether solvent (e.g., cyclopentyl methyl

ether or diethyl ether).[11][14]

Add a solution of HCl (2-2.1 equivalents) in the same solvent.

The corresponding amine hydrochloride salt will precipitate out of the solution.

Isolate the amine salt by filtration. The salt is often analytically pure and can be isolated in

quantitative yield.[14][15]

Crucially, the filtrate now contains the tert-butylsulfinyl chloride.

Step 2: Regeneration of the Sulfinamide

Method A (Racemic): Treat the filtrate containing tert-butylsulfinyl chloride with aqueous

ammonia. This will regenerate tert-butanesulfinamide in high yield (e.g., 97%), albeit in

racemic form.[14][15]

Method B (Enantiopure): To recover the auxiliary in its enantiopure form, the sulfinyl chloride

in the filtrate can be trapped with a chiral alcohol (e.g., N-methylephedrine) in the presence

of a base like triethylamine to form a diastereomeric sulfinate ester.[11] This ester can then

be isolated and treated with a reagent like lithium amide (LiNH₂) in ammonia to yield the

enantiopure tert-butanesulfinamide.[11]
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Caption: Deprotection and recycling pathways for the tert-butanesulfinyl group.

Safe Handling, Storage, and Hazard Management
Given its hazardous properties, strict adherence to safety protocols is non-negotiable when

working with tert-butylsulfinyl chloride.[1][7]

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Source(s)

Hazard H226
Flammable liquid and

vapor.
[1][7]

Hazard H314

Causes severe skin

burns and eye

damage.

[1][7]

Precaution P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[1][7]

Precaution P233
Keep container tightly

closed.
[1][7]

Precaution P243
Take action to prevent

static discharges.
[1][7]

Precaution P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

[1][7]

Precaution P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1][7]

Precaution P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.

[1][7]

Precaution P305+P351+P338 IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

[1]
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lenses, if present and

easy to do. Continue

rinsing.

Precaution P403+P235

Store in a well-

ventilated place. Keep

cool.

[1][7]

Self-Validating Protocol for Safe Handling
1. Preparation and Engineering Controls:

Always handle tert-butylsulfinyl chloride inside a certified chemical fume hood to avoid

inhalation of corrosive vapors.[2]

Ensure an emergency eye wash station and safety shower are immediately accessible.[16]

Ground and bond all containers and receiving equipment to prevent static discharge, which

can be an ignition source.[1][7]

2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[1] A face shield is recommended for larger quantities.

Skin Protection: Wear impervious protective clothing.[1] Handle with chemically resistant

gloves (e.g., nitrile) that have been inspected prior to use.[1] Use proper glove removal

technique to avoid skin contact.

Respiratory Protection: If working outside a fume hood or with large quantities, a respirator

may be necessary.[1]

3. Handling and Dispensing:

Use only non-sparking tools.[1][7]

Store under an inert gas (e.g., argon or nitrogen) as the compound is moisture-sensitive.
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Keep containers tightly closed when not in use.[1][7]

4. Storage:

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[1][7]

The storage area should be designated for flammable and corrosive liquids.

Store locked up.[1][7]

5. Spill and Emergency Response:

Skin/Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes

and seek urgent medical attention.[1][7] Remove all contaminated clothing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1][7]

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Do not use water

jets, which may spread the fire.

Conclusion
tert-Butylsulfinyl chloride is a reagent of significant value, particularly as a gateway to

sulfinamides for asymmetric synthesis. Its utility is, however, balanced by its hazardous nature,

including flammability, corrosivity, and moisture sensitivity. A thorough understanding of its

stability profile and reactivity—especially its formation during the deprotection of Ellman's

auxiliary—is critical for its effective and safe use. The ability to recycle this valuable synthon

enhances the sustainability and cost-effectiveness of complex amine syntheses. By adhering to

the stringent handling and storage protocols outlined in this guide, researchers can confidently

and safely leverage the full synthetic potential of tert-butylsulfinyl chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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